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Compound of Interest

Compound Name:

Trans-4-

(cyclopropylmethoxy)cyclohexana

mine

Cat. No.: B1507744 Get Quote

Prepared by the Office of the Senior Application Scientist

This guide serves as the central technical resource for researchers, scientists, and drug

development professionals working with Trans-4-(cyclopropylmethoxy)cyclohexanamine
(CAS No: 919799-80-7). It provides essential information on proper handling, storage, and

troubleshooting for common experimental challenges.

Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and storage of

Trans-4-(cyclopropylmethoxy)cyclohexanamine.

Q1: What are the primary chemical and physical properties of this compound?

A1: Trans-4-(cyclopropylmethoxy)cyclohexanamine is a liquid at room temperature.[1][2]

Key identifiers and properties are summarized in the table below.
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Property Value Source

CAS Number 919799-80-7 [1][2][3]

Molecular Formula C₁₀H₁₉NO [3]

Molecular Weight 169.27 g/mol [1][2]

Physical Form Liquid [1][2]

Purity Typically ≥97% [1][3]

Q2: What is the correct procedure for storing this compound upon receipt?

A2: Proper storage is critical to maintain the integrity and purity of the compound. Based on

supplier recommendations, it must be stored at room temperature under an inert atmosphere

(e.g., argon or nitrogen) and protected from light.[1][2][3] The container should be kept tightly

sealed in a dry, well-ventilated place.

Q3: What are the main safety hazards associated with this compound?

A3: Trans-4-(cyclopropylmethoxy)cyclohexanamine is classified as a warning-level hazard,

primarily causing skin irritation (H315) and serious eye irritation (H319).[1][2] Standard personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat, must be worn at all times during handling.[4] All work should be conducted in a well-

ventilated area or a chemical fume hood.

Q4: In what solvents is this compound likely to be soluble?

A4: While specific quantitative solubility data for Trans-4-
(cyclopropylmethoxy)cyclohexanamine is not readily available[3], its structure, containing a

polar amine group and a non-polar cyclohexyl ether, allows for informed predictions.[1] Like its

parent compound, cyclohexylamine, it is expected to be soluble in water and a range of polar

organic solvents such as ethanol, methanol, and DMSO.[1][5] Solubility in non-polar solvents is

likely to be lower. Empirical determination is recommended for specific experimental

concentrations.
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This section provides solutions to specific issues that may arise during experimentation.

Q: My compound, which was initially a clear liquid, has developed a yellow or brown tint. What

happened and is it still usable?

A: Probable Cause & Explanation: The development of a yellow or brown color is a common

indicator of degradation in amine-containing compounds, particularly cyclohexylamines.[5] This

discoloration is often caused by oxidation from exposure to air and/or degradation from

exposure to light, which can create impurities.[4] The storage instructions—"Keep in dark

place, inert atmosphere"—are specified precisely to prevent these degradation pathways.[1][3]

Solution & Validation:

Immediate Action: Immediately purge the headspace of your container with an inert gas

(argon or nitrogen) and store it in a light-protected container, such as an amber vial or a clear

vial wrapped in aluminum foil.

Purity Check: The usability of the compound depends on the tolerance of your specific

application to minor impurities. It is highly recommended to perform a purity check using an

appropriate analytical method (e.g., LC-MS or GC-MS) to quantify the extent of degradation.

Future Prevention: Always handle the compound under an inert atmosphere. Use a syringe

to pierce a septum-sealed cap for withdrawal rather than repeatedly opening the cap to the

air.

Q: I am having difficulty dissolving the compound in my aqueous buffer for a biological assay.

A: Probable Cause & Explanation: While the amine group imparts some water solubility, the

bulky cyclopropylmethoxycyclohexane structure is largely non-polar, which can limit its

miscibility in purely aqueous solutions, especially at higher concentrations.[1] Furthermore, the

basic nature of the amine group (pKa of cyclohexylamine is ~10.6) means the pH of the buffer

will significantly affect its charge state and, consequently, its solubility.[5]

Solution & Validation:

Utilize a Co-Solvent: First, prepare a concentrated stock solution in a water-miscible organic

solvent like DMSO or ethanol.
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Serial Dilution: Serially dilute the high-concentration stock solution into your aqueous buffer.

This technique, known as "spiking," allows the compound to be dispersed in the aqueous

phase at a concentration it can tolerate without precipitating.

pH Adjustment: For amine-containing compounds, solubility in aqueous media can

sometimes be increased by lowering the pH. The protonated amine (R-NH₃⁺) is often more

soluble than the free base (R-NH₂). Consider adjusting your buffer to a slightly acidic pH if

your experimental conditions permit.

Visual Confirmation: After dilution, visually inspect the solution for any cloudiness or

precipitate. If observed, the solution may be supersaturated. It should be filtered through a

0.22 µm filter before use in sensitive applications like cell-based assays.

Experimental Protocols
Protocol 3.1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes a self-validating method for preparing a stock solution, incorporating

best practices to ensure stability and concentration accuracy.

Materials:

Trans-4-(cyclopropylmethoxy)cyclohexanamine

Anhydrous, high-purity DMSO

Inert gas (Argon or Nitrogen)

Sterile microcentrifuge tubes or amber glass vials with septum caps

Calibrated micropipettes

Procedure:

Pre-Weigh Vial: Tare a sterile, dry amber vial on a calibrated analytical balance.

Inert Atmosphere: Briefly flush the vial with argon or nitrogen.
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Aliquot Compound: Carefully transfer approximately 1.7 mg of Trans-4-
(cyclopropylmethoxy)cyclohexanamine into the vial. Causality Note: Working quickly

minimizes exposure to atmospheric oxygen and moisture.

Record Mass: Accurately record the mass of the compound (e.g., 1.693 mg).

Calculate Solvent Volume: Calculate the precise volume of DMSO required to achieve a 10

mM concentration.

Formula: Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Concentration (mol/L))

Example: Volume (L) = 0.001693 g / (169.27 g/mol * 0.010 mol/L) = 0.00100 L = 1.00 mL

Solvent Addition: Add the calculated volume (1.00 mL) of anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex for 30-60 seconds until the liquid is completely

dissolved.

Validation Check: Visually inspect the solution. It should be a clear, colorless, and

particulate-free solution. If any particulates are visible, the solution must be discarded as this

may indicate an impurity or insolubility issue.

Inert Overlay & Storage: Before sealing for storage, gently overlay the solution with inert gas.

Store the vial at room temperature, protected from light.

Visual Workflow
The following diagram illustrates the essential workflow for receiving, handling, and storing

Trans-4-(cyclopropylmethoxy)cyclohexanamine to maintain its chemical integrity.
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Diagram 1: Recommended Handling and Storage Workflow
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Caption: Workflow for maintaining compound integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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